Cas no 1118786-87-0 (2,2-bis(propan-2-yl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate)

• Product Name: 2,2-bis(propan-2-yl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate
• CAS No: 1118786-87-0
• MF: C₁₇H₂₈O₆
• MW: 328.400626182556
• MDL: MFCD11858161
• CID: 2882578
• PubChem ID: 39872260
• Update Time: 2025-10-28

2,2-bis(propan-2-yl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis(propan-2-yl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate - X4465
• 2,2-bis(propan-2-yl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate
• 2,2-Bis(propan-2-yl)6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate-X4465
• SCHEMBL13275969
• diisopropyl 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate
• DTXSID001151511
• DB-118557
• dipropan-2-yl 2,2-dimethoxyspiro[3.3]heptane-6,6-dicarboxylate
• 2,2-Bis(1-methylethyl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate
• CS-0056250
• Z600584152
• 2,2-bis(propan-2-yl)6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate
• 1118786-87-0
• EN300-88779
• AKOS030238654

• MDL： MFCD11858161
• Inchi： 1S/C17H28O6/c1-11(2)22-13(18)16(14(19)23-12(3)4)7-15(8-16)9-17(10-15,20-5)21-6/h11-12H,7-10H2,1-6H3
• InChI Key： ZCZRABRYWOITQF-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2(C1)CC(C(=O)OC(C)C)(C(=O)OC(C)C)C2)OC

Computed Properties

• Exact Mass: 328.18858861g/mol
• Monoisotopic Mass: 328.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.1Ų

Additional information on 2,2-bis(propan-2-yl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate

Introduction to 2,2-bis(propan-2-yl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate (CAS No. 1118786-87-0)

2,2-bis(propan-2-yl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate, identified by its CAS number 1118786-87-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This spirocyclic diester exhibits a unique molecular architecture, featuring a spiro linkage between two cyclohexane rings and ester functionalities at the 2,2-dicarboxylate positions. The presence of multiple stereocenters and functional groups makes this compound a promising candidate for various applications in medicinal chemistry and material science.

The compound's nomenclature provides insight into its chemical structure: the spiro[3.3]heptane core suggests a seven-membered spirocyclic system, while the bis(propan-2-yl) substituents and dimethoxy groups contribute to its overall complexity. The dicarboxylate functionality at the 2,2 positions further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This molecular design has implications for drug discovery, particularly in the development of bioactive molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational rigidity and potential for biological activity. Studies have demonstrated that spirocyclic structures can mimic natural product scaffolds, offering advantages in terms of metabolic stability and pharmacokinetic properties. The CAS No. 1118786-87-0 compound represents an advanced scaffold that could be further modified to explore new pharmacophores for therapeutic intervention.

One of the most compelling aspects of 2,2-bis(propan-2-yl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate is its potential as a building block for more complex molecules. The spirocyclic core provides a stable framework, while the ester groups offer sites for further functionalization via hydrolysis or transesterification reactions. This flexibility has been exploited in the synthesis of novel heterocycles and macrocycles, which are increasingly recognized for their biological significance.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies suggest that it can interact with a variety of biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction. These findings align with the broader trend of using computational methods to accelerate drug discovery processes.

The synthesis of spiro[3.3]heptane derivatives remains a challenging but rewarding area of research. The CAS No. 1118786-87-0 compound exemplifies the synthetic challenges associated with constructing complex spirocyclic systems while maintaining high enantiomeric purity. Advances in asymmetric catalysis have provided new tools for achieving enantioselective synthesis, which is crucial for developing chiral drugs with optimal pharmacological profiles.

The pharmaceutical industry has shown particular interest in diester compounds due to their potential as prodrugs or key intermediates in multi-step syntheses. The dicarboxylate functionality in 2,2-bis(propan-2-yl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate offers opportunities for solubility modulation and controlled release formulations, which are critical factors in drug delivery systems.

Material science applications are another emerging area where this compound holds promise. Spirocyclic structures have been explored as components in liquid crystals and organic semiconductors due to their rigid frameworks and tunable electronic properties. The unique combination of functional groups in this molecule could make it a valuable precursor for developing novel materials with enhanced performance characteristics.

The regulatory landscape for new chemical entities like CAS No. 1118786-87-0 is evolving to accommodate innovative drug candidates derived from complex scaffolds such as spirocycles. Regulatory agencies now recognize the importance of advanced molecular design in addressing unmet medical needs and are increasingly supportive of novel approaches to drug development.

In conclusion,2,2-bis(propan-2-yl) 6,6-dimethoxyspiro[3.3]heptane-2,2-dicarboxylate (CAS No. 1118786-87-0) represents a structurally fascinating compound with broad applications across pharmaceuticals and materials science. Its unique molecular features make it an attractive scaffold for further exploration in drug discovery and material innovation.